Cas no 2248377-06-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopropyl-1,2-oxazole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopropyl-1,2-oxazole-5-carboxylate
• CAS No: 2248377-06-0
• MF: C₁₅H₁₀N₂O₅
• MW: 298.25030374527
• CID: 6598028
• PubChem ID: 165728312
• Update Time: 2025-10-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopropyl-1,2-oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248377-06-0
• EN300-6514558
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopropyl-1,2-oxazole-5-carboxylate

• Inchi： 1S/C15H10N2O5/c18-13-9-3-1-2-4-10(9)14(19)17(13)22-15(20)12-7-11(16-21-12)8-5-6-8/h1-4,7-8H,5-6H2
• InChI Key： GQFVOQOLVGUQRI-UHFFFAOYSA-N
• SMILES： O1C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=CC(C2CC2)=N1

Computed Properties

• Exact Mass: 298.05897142g/mol
• Monoisotopic Mass: 298.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 89.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopropyl-1,2-oxazole-5-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopropyl-1,2-oxazole-5-carboxylate (CAS No. 2248377-06-0)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopropyl-1,2-oxazole-5-carboxylate (CAS No. 2248377-06-0) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,3-dioxo-isoindole core coupled with a cyclopropyl-oxazole moiety, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a bioactive scaffold due to its ability to modulate biological pathways, particularly in inflammation and metabolic disorders.

In recent years, the demand for heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopropyl-1,2-oxazole-5-carboxylate has surged, driven by advancements in targeted drug delivery and green chemistry. This compound's cyclopropyl group enhances its metabolic stability, a critical factor in the development of long-acting therapeutics. Additionally, its oxazole-carboxylate functionality offers versatility in synthetic modifications, aligning with the growing trend of structure-activity relationship (SAR) optimization in medicinal chemistry.

The synthesis of CAS No. 2248377-06-0 involves multi-step organic reactions, often employing catalytic cyclization techniques to achieve high yields and purity. Its isoindole-1,3-dione segment is particularly noteworthy for its electron-withdrawing properties, which are exploited in photoactive materials and organic electronics. As sustainability becomes a priority, researchers are also investigating solvent-free synthesis methods for this compound to reduce environmental impact.

From a commercial perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopropyl-1,2-oxazole-5-carboxylate is gaining traction in the fine chemicals market. Its applications extend to crop protection, where its oxazole derivatives demonstrate efficacy against plant pathogens. Furthermore, its potential as a fluorescent probe in bioimaging is under exploration, addressing the rising demand for non-invasive diagnostic tools in healthcare.

Safety and regulatory compliance are paramount when handling CAS No. 2248377-06-0. While it is not classified as hazardous, proper laboratory practices must be followed to ensure safe usage. The compound's stability under various pH conditions and thermal profiles is well-documented, making it suitable for high-throughput screening in drug development pipelines.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopropyl-1,2-oxazole-5-carboxylate represents a promising candidate for interdisciplinary research. Its molecular diversity and functional adaptability position it at the forefront of innovations in life sciences and material engineering. As scientific inquiries into its properties deepen, this compound is poised to play a pivotal role in addressing global challenges in health and sustainability.